4-Chloro-3-(4-hydroxyphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Chloro-3-(4-hydroxyphenyl)benzoic acid, or 4-Cl-3-HPB, is a compound used in a variety of scientific research applications. 4-Cl-3-HPB is a phenolic compound with a molecular weight of 202.55 g/mol and a melting point of 130-132°C. It is an aromatic compound with a yellowish-white color and has a solubility of 1.3 g/L in water. 4-Cl-3-HPB is a chlorinated derivative of hydroxybenzoic acid and is an important intermediate for the synthesis of a variety of compounds.
Scientific Research Applications
4-Cl-3-HPB has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a starting material for the synthesis of various organic compounds. It has also been used in the synthesis of a variety of drugs, including anti-inflammatory agents, antifungal agents, and antiviral agents. Additionally, 4-Cl-3-HPB has been used in the development of new materials for use in organic solar cells.
Mechanism of Action
4-Cl-3-HPB is an aromatic compound and its mechanism of action is based on its ability to interact with other molecules. In particular, it has been shown to interact with proteins, enzymes, and other molecules in the body, which is believed to be the basis for its various biological effects.
Biochemical and Physiological Effects
4-Cl-3-HPB has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory, antifungal, and antiviral properties. Additionally, it has been shown to have antioxidant and anti-cancer effects, as well as to have a protective effect on the liver.
Advantages and Limitations for Lab Experiments
4-Cl-3-HPB has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and has a high melting point. However, it is also toxic and should be handled with caution. Additionally, it has a low solubility in water, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 4-Cl-3-HPB. One potential direction is to use it as a starting material for the synthesis of other compounds. Additionally, it could be used as a reagent in organic synthesis, as an intermediate in the synthesis of pharmaceuticals, and as a starting material for the development of new materials for use in organic solar cells. Additionally, further research could be conducted on the biochemical and physiological effects of 4-Cl-3-HPB, as well as its potential applications in drug development. Finally, further research could be conducted on the advantages and limitations of using 4-Cl-3-HPB in laboratory experiments.
Synthesis Methods
4-Cl-3-HPB can be synthesized through a variety of methods. One method involves the reaction of 4-hydroxybenzoic acid with thionyl chloride in anhydrous conditions. This reaction produces 4-chlorobenzoic acid which is then reacted with 4-hydroxybenzaldehyde in the presence of a base, such as sodium hydroxide, to form 4-Cl-3-HPB. Another method involves the reaction of 4-chlorobenzoic acid with 4-hydroxybenzaldehyde in the presence of a base, such as sodium hydroxide, to form 4-Cl-3-HPB.
properties
IUPAC Name |
4-chloro-3-(4-hydroxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO3/c14-12-6-3-9(13(16)17)7-11(12)8-1-4-10(15)5-2-8/h1-7,15H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBRQZTXRXPDZBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)C(=O)O)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70653527 |
Source
|
Record name | 6-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70653527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-(4-hydroxyphenyl)benzoic acid | |
CAS RN |
1181609-01-7 |
Source
|
Record name | 6-Chloro-4'-hydroxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70653527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.